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Compound of Interest

Compound Name: Sodium iodide dihydrate

CAS No.: 13517-06-1

Cat. No.: B077439

Get Quote

Welcome to the technical support resource for the purification of sodium iodide (NaI). This

guide is designed for researchers, scientists, and professionals in drug development who

require high-purity NaI for sensitive experiments. Here, we address common challenges and

provide validated protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)
Q1: Why is the purity of sodium iodide so critical for my experiments?
The purity of NaI is paramount in applications where trace impurities can lead to erroneous

results or compromise the experiment's outcome.[1] For instance, in scintillation detectors used

for gamma-ray detection, heavy metal impurities can interfere with the optical properties of the

NaI(Tl) crystals.[2] In pharmaceutical synthesis, contaminants can lead to unwanted side

reactions or fail to meet stringent regulatory standards.[1][3]

Q2: My solid sodium iodide has turned yellow/brown. Is it still usable?
Sodium iodide is sensitive to air and light.[4] A yellow or brown tint indicates the oxidation of

iodide (I⁻) to elemental iodine (I₂).[4][5] For non-sensitive applications, this may be acceptable.
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However, for high-purity work, the presence of iodine is a significant impurity. The discoloration

suggests that the material has been improperly stored and should be purified before use.

Q3: What are the ideal storage conditions for high-purity sodium
iodide?
To maintain its purity, sodium iodide must be stored in tightly sealed, original containers in a

cool, dry, and well-ventilated area.[6][7] It is hygroscopic, meaning it readily absorbs moisture

from the air, which can lead to caking and degradation.[4] Protect it from direct sunlight and

store it away from incompatible materials.[6]

Q4: What is the difference between anhydrous NaI and sodium
iodide dihydrate (NaI·2H₂O)?
The primary difference is the presence of two water molecules of crystallization in the dihydrate

form. This affects the molecular weight and the concentration of NaI by mass. For many

applications, the presence of water is undesirable. The dihydrate is stable under normal

conditions but can be converted to the anhydrous form through heating.

Troubleshooting Guide: Common Purification Issues
This section addresses specific problems encountered during the purification and use of

sodium iodide.

Issue 1: Solution Discoloration (Yellow/Brown Tint)
Question: My freshly prepared aqueous NaI solution has a distinct yellow/brown color. What

is the cause, and how can I resolve this?

Answer: This coloration is almost always due to the presence of free iodine (I₂), formed by

the oxidation of iodide ions. This can happen if the starting material was already discolored

or if the solution was exposed to oxidizing agents.

Troubleshooting Steps:

Reduction of Iodine: The most common method to remove free iodine is to add a small

amount of a reducing agent. A dilute solution of sodium thiosulfate (Na₂S₂O₃) or sodium
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bisulfite can be added dropwise until the color disappears.[8] These agents reduce I₂ back

to colorless I⁻ ions.

Recrystallization: For higher purity, recrystallization is recommended after the reduction

step. This will help remove the thiosulfate/bisulfite salts and other impurities.

Issue 2: Suspected Heavy Metal Contamination
Question: My experiment is highly sensitive to trace metals (e.g., Pb, Fe, Cu). How can I

purify my commercial-grade NaI to remove these contaminants?

Answer: Heavy metal impurities are a common concern and can be removed through

chemical precipitation or ion exchange.[9]

Recommended Purification Strategy:

Dissolution: Prepare a concentrated aqueous solution of the NaI.

Precipitation: Adjusting the pH and adding a precipitating agent can effectively remove

many heavy metals. A common method involves adding a small amount of sodium sulfide

(Na₂S) solution to precipitate heavy metal sulfides (e.g., PbS, CuS), which are highly

insoluble.[9] The pH of the solution can be adjusted using hydroiodic acid (HI) to

selectively precipitate different metal ions.[9]

Filtration: After allowing the precipitate to form, filter the solution carefully to remove the

solid impurities.

Final Cleanup: The filtrate can then be further purified by recrystallization or treatment with

activated carbon to remove any remaining organic impurities.[9][10]

A specialized method for removing heavy metals and potassium involves sorption on

titanium phosphate.

Issue 3: Preparing Anhydrous Sodium Iodide
Question: My protocol requires anhydrous NaI, but I only have the dihydrate (NaI·2H₂O).

How can I effectively remove the water of crystallization?

Answer: Dehydration can be achieved by carefully heating the sodium iodide dihydrate.
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Protocol:

Place the NaI·2H₂O in a suitable drying vessel (e.g., a porcelain dish).

Heat the sample in a vacuum oven. Gradually increase the temperature to just above

100°C. The water of crystallization will be driven off.

Once the bulk of the water is removed, the temperature can be raised further to ensure

complete dryness. The melting point of anhydrous NaI is 661°C.

Cool the anhydrous NaI in a desiccator to prevent rehydration from atmospheric moisture.

Issue 4: Removing Organic and Other Impurities
Question: How can I remove trace organic contaminants or other unknown impurities from

my NaI?

Answer: Recrystallization is a powerful and broadly effective technique for general

purification. For targeted removal of organics, treatment with activated carbon is effective.

Workflow:

Activated Carbon Treatment: Dissolve the NaI in water and add a small amount (1-2 g/L)

of activated carbon.[9][10] Stir the solution for a period, then filter to remove the carbon

and the adsorbed impurities.

Recrystallization: The clarified solution can then be subjected to recrystallization from a

suitable solvent like ethanol or a methanol/MTBE system to achieve high purity.[3][11]

Visualizing the Purification Workflow
The following diagram illustrates a general workflow for purifying sodium iodide, guiding the

user from initial assessment to the final high-purity product.
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Caption: General workflow for the purification of sodium iodide.
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Detailed Experimental Protocols
Protocol 1: Recrystallization of Sodium Iodide from Ethanol
This method is effective for removing a wide range of impurities, particularly those with different

solubility profiles in ethanol compared to NaI.

Materials:

Crude Sodium Iodide

Absolute Ethanol (ACS Grade or higher)

Beakers, filter funnel, filter paper

Heating mantle or hot plate

Vacuum filtration apparatus

Procedure:

Dissolution: In a beaker, dissolve the sub-pure sodium iodide crystals in a minimal amount of

hot absolute ethanol. A patent suggests a ratio of 1.8 to 2.2 parts ethanol to 1 part NaI by

weight.[11]

Hot Filtration: While the solution is still hot, quickly filter it through a pre-warmed funnel with

filter paper to remove any insoluble impurities. This step is crucial and must be done quickly

to prevent premature crystallization.

Crystallization: Allow the filtrate to cool slowly to room temperature. For better crystal

formation, the cooling can be further slowed by placing the beaker in an insulated container.

Cooling in an ice bath can also induce crystallization.

Isolation: Collect the purified NaI crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of ice-cold absolute ethanol to remove any

remaining soluble impurities from the crystal surfaces.
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Drying: Dry the crystals under vacuum to remove all traces of ethanol. The resulting high-

purity sodium iodide powder should be fine and loose.[11]

Protocol 2: Removal of Heavy Metals by Chemical Precipitation
This protocol is adapted from methods used to purify NaI waste materials containing various

metal ions.[9]

Materials:

Crude Sodium Iodide solution (e.g., 1.75-1.85 g/mL specific gravity)

Sodium Sulfide (Na₂S·9H₂O) solution (e.g., 20%)

Hydroiodic Acid (HI)

Filtration apparatus

Procedure:

Initial Dissolution: Prepare a concentrated aqueous solution of the crude NaI. Filter to

remove any insoluble matter.[9]

Sulfide Precipitation: To the filtrate, add a small amount of 20% sodium sulfide solution (e.g.,

1-3 mL per liter of filtrate).[9] This will precipitate heavy metals like Tl, Fe, Pb, Ag, Hg, Cu,

and Zn as their insoluble sulfides. Let the solution stand for 1-3 days to ensure complete

precipitation.[9]

Filtration: Filter the solution to remove the precipitated metal sulfides.

pH Adjustment (Optional): For more refined purification, the pH can be gradually lowered

using hydroiodic acid (HI). As the pH is lowered, different metal hydroxides or other species

may precipitate and can be removed by successive filtrations.[9]

Final Steps: The purified NaI solution can then be treated with activated carbon and

recrystallized (as in Protocol 1) to achieve the desired final purity.

Data Summary: Impurity Levels and Purification Efficacy
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The following table summarizes typical impurity specifications for high-purity NaI and the

effectiveness of the described purification methods.

Impurity Class
Example
Impurities

Typical High-
Purity Spec[2]
[12]

Recommended
Purification
Method

Efficacy

Heavy Metals
Pb, Hg, As, Fe,

Cu
< 10 ppm (as Pb)

Chemical

Precipitation

(Protocol 2)

High

Alkali/Alkaline

Earth
K, Ba < 15 ppm (K)

Ion Exchange,

Recrystallization
Moderate to High

Anions
Iodate (IO₃⁻),

Sulfate (SO₄²⁻)
< 4 ppm (Iodate)

Recrystallization,

Reduction
High

Organics
Synthesis

byproducts
Not specified

Activated

Carbon,

Recrystallization

High

Free Iodine (I₂) I₂
Visually absent

(colorless)

Reduction

(Na₂S₂O₃)
High

References
Smirnov, G.I., et al. (1990). Method for ion exchange purification of sodium iodide solution
from heavy metals and potassium microimpurities. INIS-IAEA.
CN1128240A. Method for synthesizing high-purity sodium iodide by using iodine and sodium
carbonate.
Sodium iodide. Santa Cruz Biotechnology.
US20120067779A1.
Sodium iodide Safety D
Liang Baosheng, et al.
Ensuring Safety and Efficiency: Sodium Iodide Handling and Storage Best Practices. (2026).
CN1066830A. purification method of high-purity sodium iodide.
Sodium Iodide.
A process for the synthesis and purification of Sodium Iodide. TopChem Pharmaceuticals
Limited.
CN103936034A. Preparation method of high-purity sodium iodide powder.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.deepwaterchemicals.com/wp-content/uploads/2019/08/Sodium-Iodide.pdf
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m76700.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium Iodide. USP.
Safety D
Understanding Sodium Iodide (NaI) Purity Levels. NINGBO INNO PHARMCHEM CO.,LTD.
(2025).
Discussion on removing trace sodium iodide.
Sodium iodide. Crystal growing wiki. (2021).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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